Cas no 1213055-23-2 (3,3’,5’-Triiodo-L-thyronine-13C6)

• Product Name: 3,3’,5’-Triiodo-L-thyronine-13C6
• CAS No: 1213055-23-2
• MF: C₁₅H₁₂I₃NO₄
• MW: 656.929430007935
• CID: 1071212
• Update Time: 2025-06-10

3,3’,5’-Triiodo-L-thyronine-13C6 Chemical and Physical Properties

Names and Identifiers

• 3,3’,5’-Triiodo-L-thyronine-13C6
• 3,3',5'-Triiodo-L-thyronine-13C6
• HZCBWYNLGPIQRK-PBXSGCJKSA-N

• Inchi： 1S/C15H12I3NO4/c16-9-3-7(4-12(19)15(21)22)1-2-13(9)23-8-5-10(17)14(20)11(18)6-8/h1-3,5-6,12,20H,4,19H2,(H,21,22)/t12-/m0/s1/i3+1,4+1,7+1,9+1,12+1,15+1
• InChI Key： HZCBWYNLGPIQRK-ZARAKKBJSA-N
• SMILES： [13C](O)(=O)[13C@H]([13CH2][13C]1C=CC(OC2C=C(I)C(O)=C(I)C=2)=[13C](I)[13CH]=1)N

Additional information on 3,3’,5’-Triiodo-L-thyronine-13C6

3,3’,5’-Triiodo-L-thyronine-13C6 (CAS No. 1213055-23-2): A Comprehensive Overview

3,3’,5’-Triiodo-L-thyronine-13C6 (CAS No. 1213055-23-2) is a stable isotope-labeled form of the thyroid hormone triiodothyronine (T3). This compound is widely used in research to study the metabolism and biological activity of thyroid hormones, particularly in the context of thyroid disorders and metabolic diseases. The incorporation of 13C6 isotopes into the molecule provides a valuable tool for tracing and quantifying T3 in biological systems, enhancing the precision and reliability of experimental data.

The thyroid gland produces several hormones, including thyroxine (T4) and triiodothyronine (T3), which play crucial roles in regulating metabolism, growth, and development. T3 is the more biologically active form of the two and exerts its effects by binding to nuclear receptors in target tissues. The labeled form, 3,3’,5’-Triiodo-L-thyronine-13C6, allows researchers to track the distribution and metabolism of T3 in vivo, providing insights into its pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the importance of thyroid hormones in various physiological processes. For instance, a study published in the Journal of Clinical Endocrinology & Metabolism demonstrated that T3 levels are closely associated with cardiovascular health. The use of 3,3’,5’-Triiodo-L-thyronine-13C6 in these studies has enabled researchers to better understand the mechanisms by which T3 influences cardiac function and blood pressure regulation.

In addition to cardiovascular health, thyroid hormones are known to play a significant role in energy metabolism and obesity. Research published in the Journal of Endocrinology has shown that T3 levels can affect energy expenditure and fat metabolism. The stable isotope-labeled form of T3, 3,3’,5’-Triiodo-L-thyronine-13C6, has been instrumental in elucidating these metabolic pathways by allowing precise measurement of T3 levels in tissues and body fluids.

The use of 13C6-labeled compounds also has applications in drug development and toxicology studies. By incorporating stable isotopes into drug molecules, researchers can track their absorption, distribution, metabolism, and excretion (ADME) properties more accurately. This information is crucial for optimizing drug formulations and assessing potential side effects. In the context of thyroid hormone research, 3,3’,5’-Triiodo-L-thyronine-13C6 has been used to study the pharmacokinetics of T3 analogs and their potential therapeutic applications.

Clinical trials have also benefited from the use of stable isotope-labeled compounds like 3,3’,5’-Triiodo-L-thyronine-13C6. These trials often aim to evaluate the efficacy and safety of new treatments for thyroid disorders. By using labeled compounds, researchers can obtain more accurate data on drug concentrations in plasma and tissues, which helps in determining optimal dosing regimens and identifying potential drug interactions.

The synthesis of 3,3’,5’-Triiodo-L-thyronine-13C6 involves several steps to ensure high purity and isotopic enrichment. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy are used to verify the structure and isotopic composition of the final product. These rigorous quality control measures ensure that researchers can rely on the accuracy and consistency of their experimental results.

In conclusion, 3,3’,5’-Triiodo-L-thyronine-13C6 (CAS No. 1213055-23-2) is a valuable tool for advancing our understanding of thyroid hormone biology and its applications in clinical research. Its use in metabolic studies, drug development, and clinical trials has provided critical insights into the mechanisms underlying thyroid disorders and related conditions. As research continues to evolve, this stable isotope-labeled compound will likely play an increasingly important role in advancing our knowledge and improving patient outcomes.